Cas no 14009-42-8 (1H-Indol-5-ol,3-[2-(diethylamino)ethyl]-)

• Product Name: 1H-Indol-5-ol,3-[2-(diethylamino)ethyl]-
• CAS No: 14009-42-8
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 170668
• PubChem ID: 26395
• Update Time: 2025-04-19

1H-Indol-5-ol,3-[2-(diethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-ol,3-[2-(diethylamino)ethyl]-
• 3-[2-(Diethylamino)ethyl]-1H-indol-5-ol
• 3-(2-Diaethylamino-aethyl)-indol-5-ol
• 3-(2-diethylaminoethyl)-1H-indol-5-ol
• 3-(2-Diethylaminoethyl)-5-hydroxyindole
• 3-(2-diethylamino-ethyl)-indol-5-ol
• 5-Hydroxy diethyl tryptamine
• AC1L1B1R
• BRN 0179161
• CHEBI:337788
• CHEMBL142629
• CTK8G9176
• INDOLE, 3-(2-(DIETHYLAMINO)ETHYL)-5-HYDROXY-
• Indole-3-ethylamine, N,N-diethyl-5-hydroxy-
• 4-22-00-05676 (Beilstein Handbook Reference)
• BDBM50054765
• SCHEMBL23069123
• DTXSID80161229
• 14009-42-8
• 3-(2-Diethylamino-ethyl)-1H-indol-5-ol

• Inchi： 1S/C14H20N2O/c1-3-16(4-2)8-7-11-10-15-14-6-5-12(17)9-13(11)14/h5-6,9-10,15,17H,3-4,7-8H2,1-2H3
• InChI Key： DLKZNHHXBDWTOP-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(=CN2)CCN(CC)CC

Computed Properties

• Exact Mass: 232.1577
• Monoisotopic Mass: 232.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.3A^2

Experimental Properties

• Density: 1.125
• Boiling Point: 413.9°C at 760 mmHg
• Flash Point: 204.1°C
• Refractive Index: 1.616
• PSA: 39.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins